Cas no 2137984-82-6 (4'-Methyl-2-oxaspiro[bicyclo[3.1.0]hexane-3,1'-cyclohexane]-4-one)

• Product Name: 4'-Methyl-2-oxaspiro[bicyclo[3.1.0]hexane-3,1'-cyclohexane]-4-one
• CAS No: 2137984-82-6
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 6258241
• PubChem ID: 165842930
• Update Time: 2025-05-22

4'-Methyl-2-oxaspiro[bicyclo[3.1.0]hexane-3,1'-cyclohexane]-4-one Chemical and Physical Properties

Names and Identifiers

• EN300-737313
• 2137984-82-6
• 4'-methyl-2-oxaspiro[bicyclo[3.1.0]hexane-3,1'-cyclohexane]-4-one
• 4'-Methyl-2-oxaspiro[bicyclo[3.1.0]hexane-3,1'-cyclohexane]-4-one

• Inchi： 1S/C11H16O2/c1-7-2-4-11(5-3-7)10(12)8-6-9(8)13-11/h7-9H,2-6H2,1H3
• InChI Key： FWUZKNVKTRYTBS-UHFFFAOYSA-N
• SMILES： O1C2(CCC(C)CC2)C(C2CC12)=O

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 4'-Methyl-2-oxaspiro[bicyclo[3.1.0]hexane-3,1'-cyclohexane]-4-one

Comprehensive Overview of 4'-Methyl-2-oxaspiro[bicyclo[3.1.0]hexane-3,1'-cyclohexane]-4-one (CAS No. 2137984-82-6)

The compound 4'-Methyl-2-oxaspiro[bicyclo[3.1.0]hexane-3,1'-cyclohexane]-4-one (CAS No. 2137984-82-6) is a unique spirocyclic structure that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its intricate molecular architecture, featuring a bicyclo[3.1.0]hexane core fused with a cyclohexane ring via an oxaspiro linkage, makes it a valuable scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for synthesizing novel bioactive molecules, given its ability to impart conformational rigidity and stereochemical diversity.

In recent years, the demand for spirocyclic compounds like 4'-Methyl-2-oxaspiro[bicyclo[3.1.0]hexane-3,1'-cyclohexane]-4-one has surged due to their prominence in medicinal chemistry. These compounds are often explored for their ability to mimic natural product frameworks, which are known for their high binding affinity and selectivity toward biological targets. The methyl substitution at the 4'-position further enhances the compound's lipophilicity, a critical factor in optimizing drug-like properties such as membrane permeability and metabolic stability. This aligns with current trends in drug development, where researchers prioritize molecules with improved pharmacokinetic profiles.

One of the most frequently searched questions in the context of spirocyclic ketones is their synthetic accessibility. The preparation of 4'-Methyl-2-oxaspiro[bicyclo[3.1.0]hexane-3,1'-cyclohexane]-4-one typically involves multi-step organic transformations, including cyclopropanation, ring-closing reactions, and oxidation steps. Advanced techniques such as asymmetric catalysis and flow chemistry have been employed to achieve high yields and enantiomeric purity, addressing the growing need for sustainable and efficient synthetic methods. These innovations resonate with the broader scientific community's focus on green chemistry and process optimization.

Another hot topic related to this compound is its potential application in fragrance and flavor industries. The oxaspiro moiety, combined with the cyclohexane ring, can contribute to unique olfactory properties, making it a candidate for designing novel scent molecules. This application is particularly relevant given the rising consumer demand for exotic and long-lasting fragrances. Additionally, the compound's structural features are being investigated for their role in polymer chemistry, where spirocyclic units can enhance thermal stability and mechanical properties of materials.

From a regulatory perspective, 4'-Methyl-2-oxaspiro[bicyclo[3.1.0]hexane-3,1'-cyclohexane]-4-one is not classified as a hazardous substance, which simplifies its handling and commercialization. However, researchers are advised to conduct thorough safety assessments, especially when exploring new derivatives or formulations. The compound's CAS No. 2137984-82-6 serves as a unique identifier for regulatory compliance and literature searches, ensuring accurate tracking in global chemical databases.

In summary, 4'-Methyl-2-oxaspiro[bicyclo[3.1.0]hexane-3,1'-cyclohexane]-4-one represents a versatile and scientifically intriguing molecule with broad applicability across multiple industries. Its synthesis, properties, and potential uses continue to be active areas of research, driven by the evolving needs of drug discovery, material science, and specialty chemicals. As interest in spirocyclic frameworks grows, this compound is poised to play a pivotal role in advancing innovation in these fields.